Cas no 1864062-15-6 (1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride)

• Product Name: 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride
• CAS No: 1864062-15-6
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD28126608
• CID: 5040927
• PubChem ID: 86263105
• Update Time: 2025-06-18

1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (tetrahydro-2H-pyran-4-yl)(p-tolyl)methanamine hydrochloride
• (4-methylphenyl)-(oxan-4-yl)methanamine;hydrochloride
• 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride

• MDL： MFCD28126608
• Inchi： 1S/C13H19NO.ClH/c1-10-2-4-11(5-3-10)13(14)12-6-8-15-9-7-12;/h2-5,12-13H,6-9,14H2,1H3;1H
• InChI Key： WCCCUSUPVXCMFH-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)C(C1C=CC(C)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 35.2

Additional information on 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride

Introduction to 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride (CAS No. 1864062-15-6)

1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride, identified by its CAS number 1864062-15-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structure of this molecule incorporates both aromatic and heterocyclic moieties, which are commonly found in bioactive agents. The presence of a methylphenyl group and an oxan-4-yl moiety contributes to its unique chemical properties and biological interactions.

The< strong>methylphenyl group, also known as anisyl, is a well-studied aromatic ring system that has been incorporated into numerous pharmacophores. Its electron-donating properties and ability to engage in π-stacking interactions make it a valuable component in the design of small-molecule drugs. In contrast, the< strong>oxan-4-yl group, derived from tetrahydropyran, introduces a cyclic ether functionality that can influence solubility, metabolic stability, and binding affinity. The combination of these two structural elements in 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride suggests potential for diverse biological activities.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Solubility plays a pivotal role in drug absorption, distribution, metabolism, and excretion (ADME) profiles. By improving solubility, the hydrochloride salt form may facilitate better bioavailability and therapeutic efficacy. This aspect has been extensively explored in recent years, with researchers focusing on optimizing solubility as a means to enhance drug performance.

In the realm of drug discovery, computational methods have become increasingly important for predicting the biological activity of novel compounds. Virtual screening and molecular docking techniques have been employed to evaluate the potential interactions of 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride with various biological targets. These studies have provided valuable insights into its binding affinity and mode of action. For instance, preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways.

Inflammatory pathways are implicated in a wide range of diseases, including chronic inflammatory disorders and cancer. The ability of 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride to modulate these pathways has garnered attention from researchers seeking novel therapeutic agents. Experimental validation through in vitro and in vivo studies is essential to confirm these hypotheses. Recent advances in high-throughput screening technologies have enabled rapid assessment of large libraries of compounds for their potential biological activity.

The synthesis of< strong>1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, including catalytic hydrogenation and transition-metal-catalyzed reactions. These techniques not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry. The development of sustainable synthetic routes is a growing emphasis in pharmaceutical research.

The pharmacokinetic properties of 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical utility. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolic pathways involved. These studies provide critical data for optimizing dosing regimens and minimizing adverse effects.

The potential therapeutic applications of 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride extend beyond inflammation modulation. Preclinical data suggest that this compound may exhibit neuroprotective effects, making it relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the< strong>methylphenyl and< strong>oxan-4-yl moieties to interact with specific targets in the central nervous system has been hypothesized based on structural analogs with known activity.

In conclusion, 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine hydrochloride (CAS No. 1864062-15-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug development efforts aimed at treating inflammatory disorders and neurodegenerative diseases. Continued investigation into its synthesis, pharmacokinetics, and therapeutic effects will be essential for realizing its full potential as a medicinal agent.